Cas no 2171644-95-2 (1-(3-aminooxan-3-yl)-4-ethylcyclohexan-1-ol)

• Product Name: 1-(3-aminooxan-3-yl)-4-ethylcyclohexan-1-ol
• CAS No: 2171644-95-2
• MF: C₁₃H₂₅NO₂
• MW: 227.343104124069
• CID: 5849001
• PubChem ID: 165442285
• Update Time: 2025-06-20

1-(3-aminooxan-3-yl)-4-ethylcyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(3-aminooxan-3-yl)-4-ethylcyclohexan-1-ol
• 2171644-95-2
• EN300-1643331

• Inchi： 1S/C13H25NO2/c1-2-11-4-7-13(15,8-5-11)12(14)6-3-9-16-10-12/h11,15H,2-10,14H2,1H3
• InChI Key： WZFDLWQIFWVQBU-UHFFFAOYSA-N
• SMILES： OC1(CCC(CC)CC1)C1(COCCC1)N

Computed Properties

• Exact Mass: 227.188529040g/mol
• Monoisotopic Mass: 227.188529040g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 55.5Ų

Additional information on 1-(3-aminooxan-3-yl)-4-ethylcyclohexan-1-ol

1-(3-Aminooxan-3-yl)-4-Ethylcyclohexan-1-ol: A Comprehensive Overview

1-(3-Aminooxan-3-yl)-4-Ethylcyclohexan-1-ol, also known by its CAS number CAS No 2171644-95-2, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This molecule, with its unique structure combining a cyclohexanol backbone and an oxazolidinone moiety, has garnered attention due to its potential applications in drug development and material science. In this article, we will delve into the structural properties, synthesis methods, and recent advancements in understanding its biological activity.

The molecular structure of 1-(3-Aminooxan-3-yl)-4-Ethylcyclohexan-1-ol is characterized by a cyclohexane ring substituted with an ethyl group at the 4-position and a hydroxyl group at the 1-position. The oxazolidinone ring, attached via an amino group at the 3-position, introduces a heterocyclic component that enhances the compound's chemical versatility. This combination of functional groups makes it a promising candidate for various chemical transformations and biological assays.

Recent studies have focused on optimizing the synthesis of CAS No 2171644-95-2. Researchers have explored green chemistry approaches to minimize environmental impact while maintaining high yields. For instance, catalytic asymmetric synthesis has been employed to construct the chiral centers in the molecule with high enantioselectivity. These advancements not only improve the efficiency of production but also align with sustainable practices in modern chemistry.

In terms of biological activity, 1-(3-Aminooxan-3-yl)-4-Ethylcyclohexan-1-ol has shown potential as a lead compound in drug discovery. Preclinical studies suggest that it may exhibit anti-inflammatory and antioxidant properties, making it a candidate for therapeutic applications. Additionally, its ability to form bioactive intermediates in complex molecules has been highlighted in recent publications.

The integration of computational chemistry tools has further enhanced our understanding of this compound. Molecular docking studies have revealed potential binding affinities to key protein targets, providing insights into its mechanism of action. Furthermore, quantum mechanical calculations have shed light on the electronic properties of the molecule, aiding in the design of more potent derivatives.

In conclusion, 1-(3-Aminooxan-3-yli)-4-Ethylcyclohexan-l -ol, with its unique structure and promising biological profile, continues to be a focal point in chemical research. As advancements in synthesis techniques and computational modeling progress, this compound holds great potential for contributing to innovative solutions in medicine and beyond.